Cas no 33449-56-8 (3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one)

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one is a heterocyclic compound featuring a fused benzo[b]thiophene core with a ketone functionality at the 4-position and a methyl substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The dihydrobenzo[b]thiophene scaffold offers stability and reactivity, enabling further functionalization for target molecule synthesis. Its well-defined molecular framework ensures consistent performance in organic transformations, such as cyclizations or cross-coupling reactions. The compound is typically supplied with high purity, making it suitable for research and industrial-scale processes requiring precise control over reaction pathways.

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one structure

33449-56-8 structure

Product Name:3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one

CAS No:33449-56-8

MF:C₉H₁₀OS

MW:166.240101337433

CID:1023920

PubChem ID:12641057

Update Time:2025-05-22

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
- 3-methyl-4-oxo-4,5,6,7-tetrahydrobenzothiophene
- 3-methyl-6,7-dihydro-5H-1-benzothiophen-4-one
- 3-Methyl-6,7-dihydro-5H-benzo[b]thiophen-4-one
- 3-methyl-6,7-dihydrobenzo< b> thiophen-4(5H)one
- AK102033
- ANW-62437
- Benzo[b]thiophen-4(5H)-one, 6,7-dihydro-3-methyl-
- CTK1B8454
- KB-236622
- SureCN2040799
- BECAJEAHWWQBBH-UHFFFAOYSA-N
- DB-357180
- DTXSID30505356
- 33449-56-8
- 3-Methyl-6,7-dihydro-1-benzothiophen-4(5H)-one
- SCHEMBL2040799
- Inchi： 1S/C9H10OS/c1-6-5-11-8-4-2-3-7(10)9(6)8/h5H,2-4H2,1H3
- InChI Key： BECAJEAHWWQBBH-UHFFFAOYSA-N
- SMILES： S1C=C(C)C2C(CCCC1=2)=O

Computed Properties

Exact Mass: 166.0453
Monoisotopic Mass: 166.04523611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 45.3Å²

Experimental Properties

PSA: 17.07

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one Pricemore >>

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Chemenu	CM154586-1g	3-methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one	33449-56-8	95%	1g	$729	2021-08-05
Alichem	A169005660-1g	3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one	33449-56-8	95%	1g	$640.56	2023-09-02
Chemenu	CM154586-1g	3-methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one	33449-56-8	95%	1g	$616	2023-01-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1733587-1g	3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5h)-one	33449-56-8	98%	1g	￥5660.00	2024-05-18